Cas no 116870-45-2 (1H-Isoindol-1-one,2-[2-(diethylamino)ethyl]-2,3-dihydro-3-[2-(methylamino)phenyl]-)

• Product name: 1H-Isoindol-1-one,2-[2-(diethylamino)ethyl]-2,3-dihydro-3-[2-(methylamino)phenyl]-
• CAS No: 116870-45-2
• MF: C₂₁H₂₇N₃O
• MW: 337.45858
• CID: 182778
• PubChem ID: 3088027

1H-Isoindol-1-one,2-[2-(diethylamino)ethyl]-2,3-dihydro-3-[2-(methylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one,2-[2-(diethylamino)ethyl]-2,3-dihydro-3-[2-(methylamino)phenyl]-
• 2-[2-(diethylamino)ethyl]-3-[2-(methylamino)phenyl]-3H-isoindol-1-one
• SCHEMBL9669516
• 2-[2-(Diethylamino)ethyl]-3-[2-(methylamino)phenyl]-2,3-dihydro-1H-isoindol-1-one
• 2-(2-Diethylaminoethyl)-3-(2-methylaminophenyl)isoindolin-1-one
• 1H-Isoindol-1-one, 2,3-dihydro-2-(2-(diethylamino)ethyl)-3-(2-(methylamino)phenyl)-
• DTXSID90922186
• 2,3-Dihydro-2-(2-(diethylamino)ethyl)-3-(2-(methylamino)phenyl)-1H-isoindol-1-one
• 116870-45-2

• Inchi： InChI=1S/C21H27N3O/c1-4-23(5-2)14-15-24-20(18-12-8-9-13-19(18)22-3)16-10-6-7-11-17(16)21(24)25/h6-13,20,22H,4-5,14-15H2,1-3H3
• InChI Key： FLDPNXFUYFNBHZ-UHFFFAOYSA-N
• SMILES： CCN(CCN1C(=O)C2=CC=CC=C2C1C1=CC=CC=C1NC)CC

Computed Properties

• Exact Mass: 337.21561
• Monoisotopic Mass: 337.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.122
• Boiling Point: 479.7°Cat760mmHg
• Flash Point: 243.9°C
• Refractive Index: 1.602
• PSA: 35.58